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Compound of Interest

Compound Name: Terpin

Cat. No.: B149876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Terpin monohydrate, a monocyclic terpene diol, is a versatile ingredient utilized in the cosmetic

and food industries for its unique sensory and functional properties. In cosmetics, it is

incorporated into skincare products for its purported moisturizing and soothing effects. As a

flavoring agent, it imparts a pleasant, characteristic aroma and taste. This document provides

detailed application notes and experimental protocols for researchers, scientists, and drug

development professionals working with terpin monohydrate. It covers its physicochemical

properties, formulation guidelines for cosmetic and flavoring applications, and methodologies

for its analysis. Additionally, it explores the potential mechanisms of action related to its effects

on the skin and interaction with taste receptors.

Physicochemical Properties
A comprehensive understanding of terpin monohydrate's properties is essential for its effective

application.
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Property Value Reference

Synonyms
cis-p-Menthane-1,8-diol

monohydrate, Terpin Hydrate
[1]

CAS Number 2451-01-6 [1]

Molecular Formula C₁₀H₂₀O₂·H₂O [1]

Molecular Weight 190.29 g/mol [1]

Appearance
Colorless, lustrous crystals or

white powder
[2]

Odor Slight, characteristic odor [2]

Taste Slightly bitter [2]

Melting Point ~103 °C (when dried) [3]

Solubility

Slightly soluble in water,

chloroform, and ether; very

soluble in boiling alcohol.

[2][3]

Applications in Cosmetics
Terpin monohydrate is valued in the cosmetic industry for its potential to enhance skin

hydration and provide a soothing sensation.[4]

Functional Uses
Moisturizing Agent: Terpin monohydrate is incorporated into formulations to help enhance

skin hydration.[4]

Soothing Agent: It is used in products intended to have a calming effect on the skin.[4]

Fragrance Ingredient: Its pleasant aroma contributes to the sensory experience of cosmetic

products.[1]

Recommended Concentration
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Based on patent literature for therapeutic suspensions, a concentration range of 0.3% to 10%

w/v has been documented, with 1.7% being a preferred concentration.[5] However, the optimal

concentration in a cosmetic formulation will depend on the specific product type, desired effect,

and overall formulation composition.

Signaling Pathway for Soothing Effect (Hypothesized)
The soothing effect of certain cosmetic ingredients is sometimes attributed to their interaction

with sensory receptors in the skin. One such receptor is the Transient Receptor Potential

Vanilloid 1 (TRPV1), which is involved in mediating sensations of heat and pain.[6][7] It is

hypothesized that some soothing agents may act as TRPV1 antagonists, thereby reducing the

signaling that leads to irritation. While direct evidence for terpin monohydrate's interaction with

TRPV1 is not yet established, this remains a plausible area for investigation.
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Hypothesized soothing mechanism of Terpin Monohydrate via TRPV1 antagonism.
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Caption: Hypothesized soothing mechanism of Terpin Monohydrate via TRPV1 antagonism.

Applications in Flavoring
Terpin monohydrate is used in the food industry to impart a pleasant aroma and flavor to a

variety of products, including candies and baked goods.[4]

Functional Uses
Flavoring Agent: Adds a characteristic green, soapy, and cucumber/melon-like flavor with a

fatty nuance.[8]

Aroma Agent: Contributes a pleasant, slightly characteristic odor.[2]
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Regulatory Status and Usage Levels
While a specific FEMA GRAS (Generally Recognized as Safe) notification for terpin
monohydrate (p-menthane-1,8-diol monohydrate) was not found, related terpene compounds

have been evaluated. For example, 8-p-menthene-1,2-diol is listed as FEMA GRAS with typical

use levels in beverages ranging from 0.1 to 1 ppm.[9] It is recommended to adhere to good

manufacturing practices and to conduct safety assessments for the intended use and

concentration.

Taste Receptor Interaction (Hypothesized)
The perception of taste is mediated by specific taste receptors. Sweet tastes are primarily

detected by the T1R2/T1R3 heterodimer G protein-coupled receptor.[10] Terpin monohydrate

has a slightly bitter taste, which would involve interaction with the T2R family of bitter taste

receptors. The specific T2R receptor(s) that may be activated by terpin monohydrate have not

been identified. Molecular docking studies could be employed to predict the binding affinity of

terpin monohydrate to various T2R receptor models.
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Hypothesized interaction of Terpin Monohydrate with bitter taste receptors.
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Caption: Hypothesized interaction of Terpin Monohydrate with bitter taste receptors.

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Cosmetic Emulsion
This protocol provides a general guideline for incorporating terpin monohydrate into a basic

O/W cream.

Materials:

Oil Phase:
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Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax NF): 5.0%

Cetyl Alcohol: 2.0%

Caprylic/Capric Triglyceride: 10.0%

Water Phase:

Deionized Water: q.s. to 100%

Glycerin: 3.0%

Active Phase:

Terpin Monohydrate: 1.7%

Propylene Glycol (or other suitable solvent): 5.0%

Preservative System:

Phenoxyethanol (and) Ethylhexylglycerin: 1.0%

Procedure:

Preparation of Phases:

In a heat-resistant beaker, combine the oil phase ingredients. Heat to 70-75°C with gentle

stirring until all components are melted and uniform.

In a separate heat-resistant beaker, combine the water and glycerin. Heat to 70-75°C with

stirring.

Emulsification:

Slowly add the water phase to the oil phase while homogenizing at a moderate speed.

Continue homogenization for 5-10 minutes to form a stable emulsion.

Cooling:
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Begin cooling the emulsion while stirring with a propeller mixer at a low to medium speed.

Addition of Active and Preservative:

In a separate small beaker, dissolve the terpin monohydrate in propylene glycol. Gentle

warming may be required.

Once the emulsion has cooled to below 40°C, add the terpin monohydrate solution and

the preservative system.

Continue stirring until the cream is uniform and has reached room temperature.

Final Adjustments:

Check the pH and adjust if necessary to the desired range (typically 5.5-6.5 for skin

products).
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Workflow for creating an O/W emulsion with Terpin Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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